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Compound of Interest

Compound Name: Sarolaner

Cat. No.: B610696

This guide provides a comprehensive comparison of the efficacy of two isoxazoline-class
ectoparasiticides, Sarolaner and Afoxolaner. The data presented is compiled from peer-
reviewed laboratory studies to assist researchers, scientists, and drug development
professionals in their understanding of these compounds.

Data Presentation: Efficacy Against Key
Ectoparasites

The following tables summarize the comparative efficacy of Sarolaner and Afoxolaner against
induced infestations of various tick and flea species on dogs. Efficacy is presented as the
percentage reduction in the number of live parasites compared to a placebo-treated control

group.

Table 1: Efficacy Against Ctenocephalides felis (Cat Flea)
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Time Post- . .
Sarolaner Efficacy Afoxolaner Efficacy
Treatment/Re- Study Day
: : (%) (%)
infestation
Significantly lower
8 hours >98.8[1][2] than Sarolaner on all Day 0-35
days[1]
) Significantly lower
100 (virtually
12 hours ) than Sarolaner on Day 0-35
eradicated)[1][2]
Days 28 & 35[1]
Table 2: Efficacy Against Ixodes scapularis (Deer Tick)
Time Post- ) )
Sarolaner Efficacy Afoxolaner Efficacy
Treatment/Re- Study Day
: . (%) (%)
infestation
Declined to <80 from
24 hours >95[3][4] Day 0-35

Day 21 onwards[3][4]

Table 3: Efficacy Against Rhipicephalus sanguineus (Brown Dog Tick)

Time Post- . .
Sarolaner Efficacy Afoxolaner Efficacy
Treatment/Re- Study Day
: . (%) (%)
infestation
Significantly lower
8 hours >94[5][6] Day 0
than Sarolaner[5][6]
Significantly lower
12 hours >99[5][6] Day 0
than Sarolaner[5][6]
<90 from Day 7
24 hours =>91.7[5][6] onwards, declining to Day 7-35

<45 by Day 35[5][6]

Table 4: Efficacy Against Ixodes holocyclus (Paralysis Tick)
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Time Post- . .

Sarolaner Efficacy Afoxolaner Efficacy
Treatment/Re- Study Day
i : (%) (%)
infestation
8 hours (Day 0) 86.2[7][8] 21.3[7][8] Day 0
12 hours (Day 0) 96.9[7][8] 85.0[7][8] Day 0
24 hours (Re- 99.2 (Day 22), 97.9 92.4 (Day 22),91.9
_ _ Day 22 & 36
infestation) (Day 36)[7][8] (Day 36)[7][8]

Experimental Protocols

The data presented in this guide is derived from controlled laboratory studies adhering to
rigorous scientific standards. The general methodology employed in these studies is outlined
below.

Acaricidal and Insecticidal Efficacy Studies in Dogs:

Animal Selection: Purpose-bred dogs (e.g., Beagles) of varying ages and weights are used.
[9] Animals are acclimatized to laboratory conditions and are in good health.

o Randomization: Dogs are randomly allocated to treatment groups (Placebo, Sarolaner, or
Afoxolaner) based on pre-treatment parasite counts to ensure an even distribution of
parasite load.[1][10]

o Treatment Administration: A single oral dose of the respective compound is administered
according to the manufacturer's recommended dosage (Sarolaner: 2-4 mg/kg; Afoxolaner:
2.5-6.8 mg/kg).[1][3][5]

o Parasite Infestation: Dogs are infested with a specific number of adult, unfed ticks or fleas at
predetermined time points, typically on Day -1 (for existing infestations) and then weekly for
up to 5 weeks for re-infestations.[1][3][5][7][10]

o Efficacy Assessment: Live parasite counts are performed at specific time points post-
treatment and post-re-infestation (e.g., 8, 12, 24, and 48 hours).[1][3][5][7][10] This is
typically done by combing the animal's fur to remove and count the parasites.
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o Efficacy Calculation: Efficacy is calculated at each time point as the percentage reduction in
the geometric mean of live parasite counts in the treated group compared to the placebo

group.[1][5][7]
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Caption: Sarolaner and Afoxolaner block GABA-gated chloride channels, leading to parasite
death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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